Cas no 955258-91-0 (2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 955258-91-0
• MF: C₂₁H₂₀F₂N₂O₂S₂
• MW: 434.52250957489
• CID: 6130077
• PubChem ID: 16933322
• Update Time: 2025-06-15

2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-2,5-difluorobenzenesulfonamide
• F2393-0610
• AKOS024646430
• N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-2,5-difluorobenzenesulfonamide
• 955258-91-0
• 2,5-difluoro-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C21H20F2N2O2S2/c22-18-5-6-19(23)21(11-18)29(26,27)24-12-20(17-8-10-28-14-17)25-9-7-15-3-1-2-4-16(15)13-25/h1-6,8,10-11,14,20,24H,7,9,12-13H2
• InChI Key： LDJHMJJSLJLJJC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCC3=C(C2)C=CC=C3)C2C=CSC=2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 434.09342656g/mol
• Monoisotopic Mass: 434.09342656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86Ų

Additional information on 2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

Introduction to 2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS No. 955258-91-0)

2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 955258-91-0, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of this compound is characterized by the presence of several key functional groups and heterocyclic systems. The core structure includes a benzene ring substituted with a sulfonamide group at the 1-position. This sulfonamide moiety is crucial for its pharmacological properties, as sulfonamides are well-known for their biological activity in various therapeutic areas. Specifically, the sulfonamide group can enhance binding affinity to biological targets and improve metabolic stability.

Additionally, the compound features a 2-(1,2,3,4-tetrahydroisoquinolin-2-yl) substituent at the 2-position of the benzene ring. The tetrahydroisoquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, particularly known for its role in central nervous system (CNS) drugs. Tetrahydroisoquinolines have been extensively studied for their potential in treating neurological disorders due to their ability to interact with various neurotransmitter receptors. The incorporation of this moiety into the molecular framework suggests that this compound may exhibit properties relevant to CNS-targeted therapies.

The presence of a thiophen-3-yl group at the 2-position further enriches the structural complexity of this compound. Thiophenes are heterocyclic compounds that have been widely investigated for their pharmacological activities. They are known to exhibit diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the thiophenyl group into the molecule may contribute to its overall pharmacological profile by enhancing interactions with specific biological targets.

The dual fluorine substitution at the 2- and 5-positions of the benzene ring adds another layer of functionalization to this compound. Fluorine atoms are frequently introduced into pharmaceutical molecules due to their ability to modulate metabolic pathways and improve pharmacokinetic properties. The electron-withdrawing nature of fluorine can enhance binding affinity and stability, making it a valuable modification in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide with greater accuracy. These computational tools have been instrumental in identifying potential binding interactions with target proteins and enzymes. For instance, studies have suggested that this compound may interact with enzymes involved in neurotransmitter synthesis and metabolism, which could be relevant for developing novel treatments for neurological disorders.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological diseases. The sulfonamide moiety appears to play a critical role in these interactions, suggesting that further optimization could enhance its therapeutic potential. Additionally, the tetrahydroisoquinoline and thiophenyl groups contribute to its binding affinity by forming specific hydrogen bonds and hydrophobic interactions with biological targets.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex structure and multiple functional groups. Advanced synthetic methodologies have been employed to construct the molecular framework efficiently while maintaining high purity standards. These synthetic strategies include multi-step reactions involving cross-coupling techniques and transition metal catalysis.

The potential applications of 2,5-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide extend across various therapeutic areas. Given its structural features and predicted biological activities, it may be explored for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Furthermore, its sulfonamide group suggests potential utility in developing anti-inflammatory agents or antimicrobial compounds.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and bioavailability. Computational modeling plays a crucial role in guiding these modifications by predicting how changes in the molecular framework will affect its biological activity.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before clinical trials can begin. Initial studies in cell culture systems have provided valuable insights into the potential therapeutic effects of this compound without exposing human subjects to risks associated with early-stage drug testing.

The integration of cutting-edge technologies such as artificial intelligence (AI) has accelerated drug discovery processes significantly over recent years. AI algorithms can analyze vast datasets rapidly identifying promising candidates like 2,5-difluoro-N-2(1, Tetrahydroisoquinolin^-_>...